Metadoxine
Metadoxine
Brand Name:
Vulcanchem
CAS No.:
74536-44-0
VCID:
VC20802890
InChI:
InChI=1S/C8H11NO3.C5H7NO3/c1-5-8(12)7(4-11)6(3-10)2-9-5;7-4-2-1-3(6-4)5(8)9/h2,10-12H,3-4H2,1H3;3H,1-2H2,(H,6,7)(H,8,9)/t;3-/m.0/s1
SMILES:
CC1=NC=C(C(=C1O)CO)CO.C1CC(=O)NC1C(=O)O
Molecular Formula:
C13H18N2O6
Molecular Weight:
298.29 g/mol
Metadoxine
CAS No.: 74536-44-0
Cat. No.: VC20802890
Molecular Formula: C13H18N2O6
Molecular Weight: 298.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 74536-44-0 |
|---|---|
| Molecular Formula | C13H18N2O6 |
| Molecular Weight | 298.29 g/mol |
| IUPAC Name | 4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol;(2S)-5-oxopyrrolidine-2-carboxylic acid |
| Standard InChI | InChI=1S/C8H11NO3.C5H7NO3/c1-5-8(12)7(4-11)6(3-10)2-9-5;7-4-2-1-3(6-4)5(8)9/h2,10-12H,3-4H2,1H3;3H,1-2H2,(H,6,7)(H,8,9)/t;3-/m.0/s1 |
| Standard InChI Key | RYKKQQUKJJGFMN-HVDRVSQOSA-N |
| Isomeric SMILES | CC1=NC=C(C(=C1O)CO)CO.C1CC(=O)N[C@@H]1C(=O)O |
| SMILES | CC1=NC=C(C(=C1O)CO)CO.C1CC(=O)NC1C(=O)O |
| Canonical SMILES | CC1=NC=C(C(=C1O)CO)CO.C1CC(=O)NC1C(=O)O |
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